CHOLESTERYL PALMITOLEATE CRYSTALLINE CHOLESTERYL PALMITOLEATE CRYSTALLINE Cholesteryl palmitoleate is a cholesterol ester obtained by the formal condensation of cholesterol with palmitoleic acid. It has a role as a mouse metabolite. It derives from a palmitoleic acid.
16:1 Cholesteryl ester, also known as cholesteryl 9-palmitoleate or 1-palmitoleoyl-cholesterol, belongs to the class of organic compounds known as cholesteryl esters. Cholesteryl esters are compounds containing an esterified cholestane moiety. Thus, 16:1 cholesteryl ester is considered to be a sterol lipid molecule. 16:1 Cholesteryl ester is considered to be a practically insoluble (in water) and relatively neutral molecule. 16:1 Cholesteryl ester has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, 16:1 cholesteryl ester is primarily located in the membrane (predicted from logP) and cytoplasm. 16:1 Cholesteryl ester can be biosynthesized from (9Z)-hexadecenoic acid.
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CAS No.: 16711-66-3
VCID: VC0102256
InChI: InChI=1S/C43H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-41(44)45-36-28-30-42(5)35(32-36)24-25-37-39-27-26-38(34(4)22-20-21-33(2)3)43(39,6)31-29-40(37)42/h12-13,24,33-34,36-40H,7-11,14-23,25-32H2,1-6H3/b13-12-/t34-,36+,37+,38-,39+,40+,42+,43-/m1/s1
SMILES: CCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula: C43H74O2
Molecular Weight: 623 g/mol

CHOLESTERYL PALMITOLEATE CRYSTALLINE

CAS No.: 16711-66-3

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VCID: VC0102256

Molecular Formula: C43H74O2

Molecular Weight: 623 g/mol

CHOLESTERYL PALMITOLEATE CRYSTALLINE - 16711-66-3

CAS No. 16711-66-3
Product Name CHOLESTERYL PALMITOLEATE CRYSTALLINE
Molecular Formula C43H74O2
Molecular Weight 623 g/mol
IUPAC Name [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (Z)-hexadec-9-enoate
Standard InChI InChI=1S/C43H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-41(44)45-36-28-30-42(5)35(32-36)24-25-37-39-27-26-38(34(4)22-20-21-33(2)3)43(39,6)31-29-40(37)42/h12-13,24,33-34,36-40H,7-11,14-23,25-32H2,1-6H3/b13-12-/t34-,36+,37+,38-,39+,40+,42+,43-/m1/s1
Standard InChIKey HODJWNWCVNUPAQ-XDOSKZMUSA-N
Isomeric SMILES CCCCCC/C=C\CCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
SMILES CCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Canonical SMILES CCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Physical Description Solid
Description Cholesteryl palmitoleate is a cholesterol ester obtained by the formal condensation of cholesterol with palmitoleic acid. It has a role as a mouse metabolite. It derives from a palmitoleic acid.
16:1 Cholesteryl ester, also known as cholesteryl 9-palmitoleate or 1-palmitoleoyl-cholesterol, belongs to the class of organic compounds known as cholesteryl esters. Cholesteryl esters are compounds containing an esterified cholestane moiety. Thus, 16:1 cholesteryl ester is considered to be a sterol lipid molecule. 16:1 Cholesteryl ester is considered to be a practically insoluble (in water) and relatively neutral molecule. 16:1 Cholesteryl ester has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, 16:1 cholesteryl ester is primarily located in the membrane (predicted from logP) and cytoplasm. 16:1 Cholesteryl ester can be biosynthesized from (9Z)-hexadecenoic acid.
Synonyms cholesteryl 9-hexadecenoate
cholesteryl 9-palmitelaidate
cholesteryl 9-palmitoleate
cholesteryl cis-9-hexadecenoate
cholesteryl trans-9-hexadecenoate
PubChem Compound 13828666
Last Modified Nov 11 2021
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